Cas no 1805023-02-2 (2-(Bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 2-(Bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1805023-02-2
• MF: C₁₀H₅BrF₆N₂O
• MW: 363.05392241478
• CID: 4845168
• Update Time: 2025-06-13

2-(Bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C10H5BrF6N2O/c11-4-7-5(1-2-18)6(9(12,13)14)3-8(19-7)20-10(15,16)17/h3H,1,4H2
• InChI Key： STXTVAZLCCOQCG-UHFFFAOYSA-N
• SMILES： BrCC1C(CC#N)=C(C(F)(F)F)C=C(N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 376
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9

Additional information on 2-(Bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile

2-(Bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile: A Promising Compound in Medicinal Chemistry

2-(Bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1805023-02-2) is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of halogenated pyridines, which are known for their diverse applications in drug discovery and development.

The structure of 2-(Bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile is characterized by the presence of a bromomethyl group, a trifluoromethoxy group, and a trifluoromethyl group, all attached to a pyridine ring. These functional groups confer the compound with specific chemical properties that make it an attractive candidate for various medicinal applications. The bromomethyl group, in particular, is known for its reactivity and ability to form covalent bonds with biological targets, which can be leveraged in the design of targeted therapies.

Recent studies have highlighted the potential of 2-(Bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile as a lead compound in the development of novel therapeutic agents. One notable area of research is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme implicated in cancer progression. The researchers found that the compound effectively binds to the active site of the enzyme, thereby disrupting its function and leading to reduced tumor growth in preclinical models.

In addition to its enzymatic inhibition properties, 2-(Bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile has also shown promise as an antimicrobial agent. A recent investigation published in the Antimicrobial Agents and Chemotherapy journal reported that this compound displays broad-spectrum activity against both Gram-positive and Gram-negative bacteria. The trifluoromethoxy and trifluoromethyl groups are believed to contribute to its antimicrobial efficacy by enhancing its lipophilicity and facilitating cellular uptake.

The pharmacokinetic profile of 2-(Bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile has also been studied extensively. Research indicates that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. The compound's high lipophilicity allows it to cross biological membranes efficiently, while its metabolic stability ensures that it remains active for an extended period in vivo.

To further explore the therapeutic potential of 2-(Bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile, several ongoing clinical trials are being conducted. These trials aim to evaluate the safety and efficacy of the compound in treating various diseases, including cancer and infectious diseases. Preliminary results from these trials have been encouraging, with the compound demonstrating promising therapeutic effects without significant adverse effects.

In conclusion, 2-(Bromomethyl)-6-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1805023-02-2) is a highly promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing drug discovery and improving patient outcomes.